Cas no 2389078-19-5 (Fmoc-D-MeAdec(2)-OH)

• Product Name: Fmoc-D-MeAdec(2)-OH
• CAS No: 2389078-19-5
• MF: C₂₆H₃₃NO₄
• MW: 423.544527769089
• CID: 6781025
• PubChem ID: 139209063
• Update Time: 2025-10-28

Fmoc-D-MeAdec(2)-OH Chemical and Physical Properties

Names and Identifiers

• 2389078-19-5
• MFCD32263106
• Fmoc-D-Me2Adec-OH
• Fmoc-D-MeAdec(2)-OH
• (2R)-2-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]decanoic acid

• Inchi： 1S/C26H33NO4/c1-3-4-5-6-7-8-17-24(25(28)29)27(2)26(30)31-18-23-21-15-11-9-13-19(21)20-14-10-12-16-22(20)23/h9-16,23-24H,3-8,17-18H2,1-2H3,(H,28,29)/t24-/m1/s1
• InChI Key： RZNRJOSWWAGPBN-XMMPIXPASA-N
• SMILES： O(C(N(C)[C@@H](C(=O)O)CCCCCCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 423.24095853g/mol
• Monoisotopic Mass: 423.24095853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 12
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 66.8Ų

Additional information on Fmoc-D-MeAdec(2)-OH

Research Brief on Fmoc-D-MeAdec(2)-OH and CAS 2389078-19-5: Advances in Peptide Synthesis and Biomedical Applications

The compound Fmoc-D-MeAdec(2)-OH (CAS 2389078-19-5) has recently garnered significant attention in the field of peptide chemistry and biomedical research. As a derivative of the Fmoc-protected amino acid family, this compound plays a pivotal role in solid-phase peptide synthesis (SPPS), particularly in the construction of complex peptide architectures with enhanced stability and bioactivity. Recent studies have highlighted its utility in the development of peptide-based therapeutics, where its unique structural features contribute to improved pharmacokinetic properties and target specificity.

One of the key advancements in the application of Fmoc-D-MeAdec(2)-OH is its incorporation into peptide nucleic acid (PNA) analogs. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound facilitates the synthesis of PNAs with superior binding affinity to complementary DNA and RNA sequences. The study revealed that the methyl group at the 2-position of the adenine derivative enhances the stability of PNA-DNA duplexes, making it a promising candidate for antisense and gene-editing technologies.

In addition to its role in PNAs, Fmoc-D-MeAdec(2)-OH has been employed in the development of constrained peptides. A 2024 study in ACS Chemical Biology reported the successful use of this building block to introduce conformational constraints in cyclic peptides, resulting in improved proteolytic resistance and cell permeability. The researchers noted that the compound's rigid structure allowed for precise control over peptide folding, enabling the design of highly selective inhibitors for protein-protein interactions.

The synthetic accessibility of Fmoc-D-MeAdec(2)-OH has also been a focus of recent investigations. A novel synthetic route published in Organic Letters (2023) described an efficient, high-yield preparation method that reduces the number of purification steps while maintaining excellent enantiomeric purity. This advancement is particularly significant for scaling up production to meet the growing demand for this compound in both academic and industrial settings.

From a biomedical perspective, Fmoc-D-MeAdec(2)-OH-containing peptides have shown remarkable potential in targeted drug delivery systems. A recent Nature Communications article (2024) highlighted their use in constructing tumor-homing peptides that selectively accumulate in cancer tissues while minimizing off-target effects. The unique physicochemical properties imparted by this amino acid derivative were found to enhance both the specificity and payload capacity of these delivery vehicles.

Looking forward, the versatility of Fmoc-D-MeAdec(2)-OH continues to inspire innovative applications across multiple domains of chemical biology. Ongoing research is exploring its incorporation into self-assembling peptide nanomaterials and as a building block for the development of artificial enzymes. With its demonstrated utility in enhancing peptide stability, bioavailability, and functionality, this compound is poised to remain at the forefront of peptide-based therapeutic development in the coming years.